Cas no 1234867-42-5 (2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[2-(3-methoxyphenyl)ethyl]acetamide)

• Product Name: 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[2-(3-methoxyphenyl)ethyl]acetamide
• CAS No: 1234867-42-5
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• CID: 5779208
• PubChem ID: 49720210
• Update Time: 2025-05-23

2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[2-(3-methoxyphenyl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[2-(3-methoxyphenyl)ethyl]acetamide
• AKOS024525500
• 1234867-42-5
• 2-(2,4-dimethylthiazol-5-yl)-N-(3-methoxyphenethyl)acetamide
• F5860-3545

• Inchi： 1S/C16H20N2O2S/c1-11-15(21-12(2)18-11)10-16(19)17-8-7-13-5-4-6-14(9-13)20-3/h4-6,9H,7-8,10H2,1-3H3,(H,17,19)
• InChI Key： RHHUQGDXQOZUCU-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1CC(NCCC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 304.12454906g/mol
• Monoisotopic Mass: 304.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.5Ų

Additional information on 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[2-(3-methoxyphenyl)ethyl]acetamide

2-(2,4-Dimethyl-1,3-thiazol-5-yl)-N-[2-(3-methoxyphenyl)ethyl]acetamide

The compound 1234867-42-5, also known as 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[2-(3-methoxyphenyl)ethyl]acetamide, is a synthetic organic compound with a complex structure that combines elements of heterocyclic chemistry and amide functionality. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. The molecule's structure is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole ring is further substituted with methyl groups at positions 2 and 4, and an acetamide group at position 5. The acetamide group is connected to an ethyl chain that terminates with a methoxy-substituted phenyl group.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. The thiazole ring is known for its ability to act as a bioisostere of other heterocycles, such as imidazoles and oxazoles, which are commonly found in many drug molecules. The presence of the methoxyphenyl group in this compound adds to its complexity and potential bioactivity. Methoxy groups are often associated with increased lipophilicity and improved pharmacokinetic properties in drug candidates.

One of the most promising applications of 1234867-42-5 lies in its potential as a lead compound for drug discovery. Researchers have explored the compound's ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, which are key players in cellular signaling pathways. This suggests that it could be developed into a therapeutic agent for conditions such as cancer or inflammatory diseases.

In addition to its pharmaceutical potential, 1234867-42-5 has also been investigated for its role in agrochemical applications. The compound's structure suggests that it may possess pesticidal properties, particularly as a potential insecticide or fungicide. Initial laboratory tests have shown that the compound exhibits moderate activity against several agricultural pests and pathogens. These findings underscore its potential as a component in integrated pest management systems.

The synthesis of 1234867-42-5 involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the thiazole ring through condensation reactions involving thiourea derivatives and aldehydes or ketones. Subsequent functionalization steps introduce the acetamide group and the methoxyphenylethyl substituent. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making the compound more accessible for further research.

From an analytical standpoint, 1234867-42-5 has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm the compound's molecular structure and purity. Furthermore, computational chemistry tools have been employed to predict the compound's physicochemical properties, including its solubility, permeability, and binding affinity to biological targets.

In conclusion, 1234867-42-5, or 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[2-(3-methoxyphenyl)ethyl]acetamide, represents a valuable addition to the landscape of synthetic organic compounds with diverse applications across multiple industries. Its unique structure combines features that make it an attractive candidate for both pharmaceutical and agrochemical development. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing innovative solutions across these fields.